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Compound of Interest

Compound Name: 3PO

Cat. No.: B1663543 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides procedural guidance for the proper disposal of 3PO, a common

laboratory chemical used by researchers, scientists, and drug development professionals. The

information herein is intended to supplement, not replace, institutional and regulatory waste

disposal protocols.

Chemical Identification:

While "3PO" is a common shorthand, it is crucial to confirm the specific chemical being

handled. This guide pertains to the PFKFB3 inhibitor, also known as:

Chemical Name: 3-(3-Pyridinyl)-1-(4-pyridinyl)-2-propen-1-one

CAS Number: 13309-08-5

Due to the absence of a publicly available, specific Safety Data Sheet (SDS) with detailed

disposal instructions for 3PO, the following procedures are based on established best practices

for the disposal of solid, non-highly reactive, organic research chemicals, with particular

consideration for its pyridine-containing structure.

Quantitative Data Summary
The following table summarizes known quantitative data for 3PO. This information is critical for

appropriate handling and storage prior to disposal.
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Property Value Source

Molecular Weight 210.23 g/mol [1]

Formula C13H10N2O [1]

Appearance Solid [2]

Solubility in DMSO ≥ 21.02 mg/mL (100 mM)

Disposal Workflow and Protocol
The proper disposal of 3PO should be handled as a hazardous waste, following a strict

protocol to ensure safety and regulatory compliance. The general procedure involves

collection, labeling, and transfer to a licensed chemical waste disposal service.

Experimental Protocol for Disposal:

The disposal of 3PO does not typically involve an experimental protocol for neutralization or

deactivation in the lab due to the potential for unknown reactions and the generation of other

hazardous byproducts. The standard and recommended protocol is collection and disposal via

a certified waste management provider.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling 3PO waste, ensure appropriate PPE

is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Collection:

Place waste 3PO and any materials lightly contaminated with it (e.g., weighing papers,

gloves, paper towels) into a designated, sealable, and chemically compatible waste

container.

This container should be clearly labeled for "Solid Organic Waste" or as per your

institution's guidelines.

Labeling:
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Affix a hazardous waste label to the container immediately upon starting waste collection.

The label must include:

The words "Hazardous Waste."

The full chemical name: "3-(3-Pyridinyl)-1-(4-pyridinyl)-2-propen-1-one."

The CAS number: "13309-08-5."

An accurate estimation of the quantity of waste.

The date when the first waste was added.

The name of the principal investigator and the laboratory information.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from sources of ignition and incompatible materials.[3] As

3PO contains pyridine moieties, it should be segregated from strong oxidizers and acids.

[3]

Disposal:

Once the container is full or ready for disposal, arrange for a pickup from your institution's

Environmental Health and Safety (EHS) office or a contracted hazardous waste disposal

company.

Do not dispose of 3PO down the drain or in regular trash.[4]

Waste pyridine and its derivatives are often disposed of via incineration by a licensed

facility.[1]

Mandatory Visualizations
Logical Workflow for 3PO Disposal
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of 3PO waste

in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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